Cas no 4144-62-1 (5-Benzoylpentanoic acid)
5-Benzoylpentanoic acid structure
Product Name:5-Benzoylpentanoic acid
CAS No:4144-62-1
MF:C12H14O3
MW:206.237763881683
MDL:MFCD00014380
CID:84942
PubChem ID:87565042
Update Time:2025-04-18
5-Benzoylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzoylpentanoic acid
- 6-Oxo-6-phenylhexanoic acid
- 5-Benzoylvaleric acid
- delta-Benzoylvaleric acid
- 6-Oxidanylidene-6-Phenyl-Hexanoic Acid
- AIEMSTCGCMIJTI-UHFFFAOYSA-N
- 5-BenzoylpentanoicAcid
- 6-Benzoylpentanoic acid
- 6-oxo-6-phenyl-hexanoic acid
- 6-Oxo-6-phenyl hexanoic acid
- 6-keto-6-phenyl-hexanoic acid
- 6-Oxo-6-phenylhexanoic acid #
- NSC11351
- 2940AE
- AS01125
- NE4486
- D86448
- AKOS005203038
- 4144-62-1
- 5VO
- NS00120087
- Z424790894
- SCHEMBL517169
- NSC 11351
- MFCD00014380
- DTXSID40194356
- EN300-43086
- TS-00377
- CCG-254254
- 5-Benzoylpentanoic acid, 97%
- FT-0620038
- Q27456068
- CS-0204574
- B2182
- NSC-11351
- DB-049760
- 5-benzoyl pentanoicacid
-
- MDL： MFCD00014380
- Inchi： 1S/C12H14O3/c13-11(8-4-5-9-12(14)15)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2,(H,14,15)
- InChI Key： AIEMSTCGCMIJTI-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)CCCCC(=O)O
- BRN： 1961325
Computed Properties
- Exact Mass: 206.09400
- Monoisotopic Mass: 206.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.8
- Topological Polar Surface Area: 54.4
Experimental Properties
- Color/Form: Powder
- Density: 1.1±0.1 g/cm3
- Melting Point: 76.0 to 79.0 deg-C
- Boiling Point: 385.3±25.0 °C at 760 mmHg
- Flash Point: 201.0±19.7 °C
- Refractive Index: 1.533
- PSA: 54.37000
- LogP: 2.51430
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
5-Benzoylpentanoic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5-Benzoylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd. | BBP80858-5mg |
5-Benzoylpentanoic acid |
4144-62-1 | 98.0% | 5mg |
¥100 | 2021-05-07 | |
| Alichem | A019115045-100g |
6-Oxo-6-phenylhexanoic acid |
4144-62-1 | 95% | 100g |
$634.51 | 2023-09-01 | |
| Fluorochem | 207106-5g |
6-Oxo-6-phenylhexanoic acid |
4144-62-1 | >98.0%(GC)(T) | 5g |
￡50.00 | 2022-03-01 | |
| Fluorochem | 207106-25g |
6-Oxo-6-phenylhexanoic acid |
4144-62-1 | >98.0%(GC)(T) | 25g |
￡177.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B152462-1g |
5-Benzoylpentanoic acid |
4144-62-1 | 98% | 1g |
¥127.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B152462-25G |
5-Benzoylpentanoic acid |
4144-62-1 | 98% | 25g |
¥2059.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B152462-5G |
5-Benzoylpentanoic acid |
4144-62-1 | 98% | 5g |
¥479.90 | 2023-09-04 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O37550-5mg |
6-Oxo-6-phenylhexanoic acid |
4144-62-1 | 5mg |
¥252.0 | 2021-09-08 | ||
| TRC | B208658-50mg |
5-Benzoylpentanoic Acid |
4144-62-1 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B208658-100mg |
5-Benzoylpentanoic Acid |
4144-62-1 | 100mg |
$ 65.00 | 2022-06-07 |
5-Benzoylpentanoic acid Related Literature
-
1. 541. The relative stabilising influences of substituents on free alkyl radicals. Part V. Selective bromination by N-bromosuccinimideR. L. Huang,Pearl Williams J. Chem. Soc. 1958 2637
-
Ting Guan,Jing-Yu Guo,Qing-Hong Zhang,Xin-Wen Xu,Xiao-Yu Yu,Yu Zhang,Kai Zhao Green Chem. 2022 24 6524
-
M. Krishna Pillay,K. Banumathi Acids. M. Krishna Pillay K. Banumathi J. Chem. Res. (S) 1997 225
-
4. Oxidations of organic compounds by cobalt salts. Part XI. Kinetic and product studies of oxidations of some ω-phenylalkanecarboxylic acidsP. R. Sharan,P. Smith,William A. Waters J. Chem. Soc. B 1968 1322
-
Norihiro Tada,Lei Cui,Takafumi Ishigami,Kazunori Ban,Tsuyoshi Miura,Bunji Uno,Akichika Itoh Green Chem. 2012 14 3007
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